Cas no 1034566-03-4 (4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole)

• Product Name: 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
• CAS No: 1034566-03-4
• MF: C₁₆H₂₀BNO₃
• MW: 285.145904541016
• CID: 1037129
• PubChem ID: 43811030
• Update Time: 2025-11-02

4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
• 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
• AG-D-14320
• AK109956
• CC18139
• CTK4A2118
• MolPort-009-013-655
• RP06678
• 4-Methyl-2-phenyl-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-oxazole
• DB-010926
• DTXSID10656416
• J-515719
• 1034566-03-4

• MDL： MFCD11109321
• Inchi： 1S/C16H20BNO3/c1-11-13(17-20-15(2,3)16(4,5)21-17)19-14(18-11)12-9-7-6-8-10-12/h6-10H,1-5H3
• InChI Key： GDUNQSMSAKRSMI-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C)N=C(C3C=CC=CC=3)O2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 285.15400
• Monoisotopic Mass: 285.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.49000
• LogP: 2.94920

4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole

Comprehensive Guide to 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole (CAS No. 1034566-03-4)

4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole (CAS No. 1034566-03-4) is a highly versatile boron-containing heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This compound belongs to the class of oxazole derivatives, which are known for their wide range of biological activities and applications in organic synthesis. The presence of the dioxaborolane moiety makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a topic that has seen increased interest in recent years due to its importance in drug discovery and materials development.

The molecular structure of 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole features a unique combination of aromatic and heterocyclic components. The oxazole ring serves as an electron-rich system, while the boronic ester group provides excellent reactivity for various transformations. This structural combination has made it a popular building block in medicinal chemistry, particularly for the development of kinase inhibitors and other small molecule therapeutics. Recent searches in scientific databases show growing interest in "boron-containing drug candidates" and "heterocyclic building blocks for drug discovery," positioning this compound as highly relevant to current research trends.

In pharmaceutical applications, 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole has shown promise as an intermediate for anticancer agents and anti-inflammatory compounds. The boron atom in its structure can form crucial interactions with biological targets, a feature that has become increasingly important in modern drug design. This aligns with current industry focus on "targeted therapies" and "precision medicine," where compounds with specific molecular recognition properties are highly valued. The compound's stability under physiological conditions makes it particularly attractive for these applications.

The synthetic utility of 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole extends beyond pharmaceuticals. In materials science, it has been explored for the development of organic electronic materials and luminescent compounds. The oxazole-boronate structure can contribute to electron transport properties, making it potentially useful in OLED technology and organic photovoltaics. These applications correspond to trending searches related to "sustainable energy materials" and "next-generation display technologies," highlighting the compound's relevance to cutting-edge research areas.

From a chemical perspective, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane protecting group in this compound offers excellent stability while maintaining reactivity for subsequent transformations. This characteristic has made it a favorite among synthetic chemists working on complex molecule construction. Recent publications have emphasized the importance of "stable boronic acid derivatives" and "protecting group strategies in synthesis," further underscoring the value of this compound in modern organic chemistry.

The commercial availability of 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole (CAS No. 1034566-03-4) has increased in recent years, reflecting growing demand from both academic and industrial researchers. Quality specifications typically require high purity levels (>95%) to ensure optimal performance in sensitive applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for characterization, addressing common researcher queries about "compound purity verification methods."

Storage and handling recommendations for 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole generally suggest protection from moisture and storage under inert atmosphere to maintain stability. These precautions align with best practices for handling boronic ester compounds and respond to frequently asked questions about "compound storage conditions." The compound's relatively good stability at room temperature makes it convenient for laboratory use, contributing to its popularity among researchers.

Future research directions for 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, two rapidly growing areas in chemical biology. The compound's structural features make it well-suited for these applications, which are currently receiving substantial attention in scientific literature and conference presentations. This forward-looking perspective addresses the growing interest in "new applications for boronic acid derivatives" and "innovative drug discovery tools."

In conclusion, 4-Methyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole (CAS No. 1034566-03-4) represents a valuable tool for researchers across multiple disciplines. Its unique combination of structural features, reactivity, and stability positions it as a compound of continuing interest in both academic and industrial settings. As research trends evolve toward more sophisticated molecular designs and sustainable chemistry practices, the importance of such versatile building blocks is likely to increase further.